1-((5-chlorothiophen-2-yl)sulfonyl)-N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)pyrrolidine-2-carboxamide

• IUPAC Name: 1-(5-chlorothiophen-2-yl)sulfonyl-N-(1-ethyl-2-oxobenzo[cd]indol-6-yl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C22H20ClN3O4S2/c1-2-25-16-9-8-15(13-5-3-6-14(20(13)16)22(25)28)24-21(27)17-7-4-12-26(17)32(29,30)19-11-10-18(23)31-19/h3,5-6,8-11,17H,2,4,7,12H2,1H3,(H,24,27)
• InChI Key: SWDKTIKEXIYERG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C3C(=C(C=C2)NC(=O)C4CCCN4S(=O)(=O)C5=CC=C(S5)Cl)C=CC=C3C1=O
• Molecular Formula: C22H20ClN3O4S2
• Molecular Weight: 490.0 g/mol
• CAS No.: 1101178-56-6

Description

1-((5-chlorothiophen-2-yl)sulfonyl)-N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)pyrrolidine-2-carboxamide is a useful research compound. Its molecular formula is C22H20ClN3O4S2 and its molecular weight is 489.99. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

Research on similar compounds, such as 1-((5-chloro-1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl)-N-ethylpyrrolidine-2-carboxamide, shows they have been synthesized and tested for antimicrobial activities against various organisms. However, the specific compound demonstrated no activities against the tested organisms (Ovonramwen, Owolabi, & Falodun, 2021).

Antineoplastic Agent Studies

Studies on structurally related compounds like 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide have been carried out for potential antineoplastic (anti-cancer) properties. These compounds have been examined using X-ray analysis and molecular orbital methods (Banerjee et al., 2002).

Pro-apoptotic Activity in Cancer Research

Similar chemical structures have been synthesized and evaluated for their pro-apoptotic activity in cancer research. For instance, derivatives of indapamide were studied for their effect on melanoma cell lines, showing significant proapoptotic activity (Yılmaz et al., 2015).

Antioxidant Activity

Compounds like 1-(5-chloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic acid derivatives have been synthesized and tested for their antioxidant activity. Some of these compounds showed potent antioxidant properties, even more than ascorbic acid in certain tests (Tumosienė et al., 2019).

Antipsychotic Agent Development

Research has also been conducted on the synthesis of heterocyclic carboxamides, which are structural analogs, for potential use as antipsychotic agents. These studies focus on their binding to dopamine and serotonin receptors (Norman et al., 1996).